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Abstract
3-Bromo-2-fluoroaniline is a critical halogenated aromatic amine that serves as a versatile

building block in modern medicinal chemistry and materials science. Its unique substitution

pattern, featuring adjacent bromo and fluoro groups ortho to an amine, imparts specific steric

and electronic properties that are highly sought after in the design of complex molecular

architectures. This guide provides an in-depth analysis of 3-Bromo-2-fluoroaniline, beginning

with its fundamental physicochemical properties, centered on its molecular weight. We will

explore its synthesis, characterization, and pivotal applications, particularly in drug

development. This document is intended for researchers, chemists, and professionals in the

pharmaceutical and chemical industries, offering both foundational knowledge and practical,

field-proven insights.

Introduction: The Strategic Importance of
Halogenated Anilines
Halogenated anilines are a cornerstone of synthetic organic chemistry, primarily due to their

utility as precursors in a vast array of chemical transformations. The introduction of halogen
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atoms onto the aniline scaffold dramatically influences the molecule's reactivity, lipophilicity,

and metabolic stability. Specifically, the combination of bromine and fluorine offers distinct

advantages:

Fluorine: The most electronegative element, fluorine, can alter a molecule's pKa, improve its

binding affinity to target proteins through hydrogen bonding, and block metabolic oxidation at

that position, thereby enhancing pharmacokinetic profiles.

Bromine: As a larger halogen, bromine is an excellent leaving group in cross-coupling

reactions (e.g., Suzuki, Buchwald-Hartwig, Heck), providing a reactive handle for the

construction of carbon-carbon and carbon-heteroatom bonds.

3-Bromo-2-fluoroaniline capitalizes on these features, making it a valuable intermediate in the

synthesis of targeted therapeutics and advanced functional materials.[1]

Physicochemical and Structural Properties
A precise understanding of a molecule's physical and chemical properties is paramount for its

effective use in synthesis and development. The defining characteristic is its molecular weight,

which is fundamental for all stoichiometric calculations.

Table 1: Core Physicochemical Data for 3-Bromo-2-fluoroaniline

Property Value Source(s)

Molecular Weight 190.01 g/mol [2][3][4][5]

Molecular Formula C₆H₅BrFN [2][3][6]

CAS Number 58534-95-5 [3][4][6]

Physical Form Solid or Liquid [2][6]

Purity Typically ≥98% [5][6][7]

Storage Conditions
Room temperature, inert

atmosphere, protect from light
[5][8]

SMILES String NC1=CC=CC(Br)=C1F [2][5]
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| InChI Key | HYPQOSVTIONWSN-UHFFFAOYSA-N |[2][6] |

These properties dictate the handling, storage, and reaction conditions necessary for

successful experimentation. For instance, its defined molecular weight of 190.01 g/mol is the

starting point for calculating molar equivalents in reaction protocols.

Synthesis and Mechanistic Considerations
The synthesis of 3-Bromo-2-fluoroaniline is a multi-step process that requires careful control

of reagents and conditions to achieve the desired regioselectivity. A common and effective

route involves the reduction of a nitroaromatic precursor.

Causality in Synthesis: The choice of a nitro-reduction pathway is strategic. Nitration of 2-

fluorobromobenzene is more regioselective than direct halogenation of an aniline, where the

activating amino group can lead to multiple products. The subsequent reduction of the nitro

group is a high-yielding and well-established transformation.

A representative synthetic protocol is the reduction of 3-bromo-2-fluoronitrobenzene using

tin(II) chloride.[3]

Experimental Protocol: Synthesis via Tin(II) Chloride
Reduction

Reaction Setup: In a round-bottom flask purged with an inert gas (e.g., argon), charge 3-

bromo-2-fluoronitrobenzene (1.0 eq) and dissolve it in a suitable solvent like dioxane.[3]

Reagent Addition: Add tin(II) chloride (SnCl₂) (approx. 5.0 eq) to the solution, followed by a

catalytic amount of 1 N hydrochloric acid (HCl).[3] The acidic environment is crucial for the

activity of the reducing agent.

Reaction Monitoring: Stir the mixture vigorously at room temperature for approximately 2

hours. The progress of the reaction should be monitored by a self-validating method such as

Thin-Layer Chromatography (TLC) until the starting material is fully consumed.

Workup and Extraction: Concentrate the reaction mixture using a rotary evaporator. Take up

the resulting residue in ethyl acetate. Perform a series of washes: first with 1 N aqueous
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sodium hydroxide (NaOH) to neutralize the acid and remove tin salts, followed by water and

then a saturated sodium chloride (brine) solution to remove residual water.[3]

Isolation: Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate under reduced pressure to yield the crude 3-Bromo-2-fluoroaniline.[3]

Purification and Validation: The crude product can be purified by column chromatography if

necessary. The identity and purity of the final compound must be confirmed by analytical

techniques such as LC-MS and NMR spectroscopy. A successful synthesis should yield the

product with a mass-to-charge ratio (m/z) of 190 (M+H)⁺.[3]

Diagram 1: Synthetic Workflow for 3-Bromo-2-fluoroaniline
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Caption: A flowchart illustrating the reduction of 3-bromo-2-fluoronitrobenzene.

Analytical Characterization
To ensure the trustworthiness of any research or development process, rigorous analytical

characterization of intermediates like 3-Bromo-2-fluoroaniline is non-negotiable.

Mass Spectrometry (MS): Liquid Chromatography-Mass Spectrometry (LC-MS) is used to

confirm the molecular weight. The protonated molecule [M+H]⁺ should be observed at m/z =
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190.01.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR provides information on the

aromatic protons. A typical spectrum in DMSO-d₆ shows a multiplet for the three aromatic

protons between δ 6.70-6.83 ppm and a singlet for the two amine protons around δ 5.43

ppm.[3]

Purity Analysis: High-Performance Liquid Chromatography (HPLC) is the gold standard for

assessing the purity of the compound, which is typically expected to be ≥98% for use in drug

discovery pipelines.[5][7]

Applications in Drug Discovery and Development
3-Bromo-2-fluoroaniline is not an end product but a high-value starting material. Its utility

stems from the ability to functionalize the molecule at two distinct positions:

The Amino Group: Can be acylated, alkylated, or converted into other functional groups.

The Bromo Group: Serves as a handle for metal-catalyzed cross-coupling reactions to

introduce new aryl, alkyl, or heteroatom substituents.[1]

This dual reactivity makes it an ideal scaffold for building libraries of complex molecules for

screening against biological targets. It is a known biochemical used in the synthesis of boronic

acid derivatives, which are important reagents in their own right, particularly for Suzuki

couplings.[3] While specific drug examples containing this exact fragment are often proprietary,

its structural motif is prevalent in compounds targeting kinases, proteases, and other enzymes

implicated in diseases like cancer and infectious diseases.[1]

Safety and Handling
As a Senior Application Scientist, ensuring laboratory safety is paramount. 3-Bromo-2-
fluoroaniline must be handled with appropriate precautions.

Hazard Classification: It is classified as harmful if swallowed (Acute Toxicity 4, Oral).[2] The

GHS pictograms typically include GHS07 (Exclamation Mark).[2][6]
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Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses,

a lab coat, and chemical-resistant gloves.

Handling Procedures: Handle in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or vapors.[9] Avoid all personal contact.[9] Keep containers tightly sealed

when not in use and store in a dry place.[10] Do not eat, drink, or smoke when using this

product.[10]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.

Conclusion
3-Bromo-2-fluoroaniline, with a precise molecular weight of 190.01 g/mol , is a strategically

important chemical intermediate. Its value lies not in its final application, but in the potential it

unlocks for medicinal chemists and material scientists. The unique interplay of its bromo, fluoro,

and amino functional groups provides a versatile platform for constructing novel molecular

entities with tailored properties. By understanding its synthesis, characterization, and safe

handling, researchers can effectively leverage this building block to accelerate the development

of next-generation pharmaceuticals and advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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